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For Researchers, Scientists, and Drug Development Professionals

Introduction
Kojic acid dipalmitate (KDP) is a diesterified derivative of kojic acid, a fungal metabolite

renowned for its skin-lightening properties.[1][2] The esterification of kojic acid with palmitic

acid enhances its stability and lipophilicity, overcoming some of the limitations of kojic acid,

such as its instability to light, heat, and oxidation.[1][2][3] This technical guide provides an in-

depth overview of the core physicochemical properties of Kojic acid dipalmitate, offering

valuable data and experimental insights for researchers and formulation scientists in the fields

of cosmetics and drug development.

Physicochemical Properties
Kojic acid dipalmitate is a white to off-white crystalline powder.[3][4] Its enhanced lipophilic

nature makes it a preferred ingredient in oil-based and emulsion formulations.[5]

Table 1: General Physicochemical Properties of Kojic
Acid Dipalmitate
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Property Value References

Molecular Formula C₃₈H₆₆O₆ [4]

Molecular Weight 618.93 g/mol [4]

Appearance
White to off-white crystalline

powder
[3][4]

Melting Point 92 - 96 °C [3]

Table 2: Solubility Profile of Kojic Acid Dipalmitate
Solvent Solubility References

Water Insoluble [4]

Oils Soluble [4]

Ethanol Soluble [3]

Propylene Glycol Soluble (in heating phase) [6]

Isopropyl Myristate Soluble (in heated oil phase) [6]

Table 3: Stability Profile of Kojic Acid Dipalmitate
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Condition Stability Notes References

Light Stable
More stable than kojic

acid.
[3]

Heat Stable

A cream with 1% KDP

showed no color

change after 4 weeks

at 45°C.

[3]

pH
Stable in a wide range

(3-10)

More versatile in

formulations

compared to kojic

acid.

[3]

Oxidation Not easily oxidizable

Does not readily

chelate with metal

ions, preventing color

changes.

[3]

Oxidative Stress
Degrades under liquid

oxidative stress

A study showed it

degraded more rapidly

than kojic acid in the

presence of H₂O₂.

[7][8]

Mechanism of Action: Tyrosinase Inhibition
The primary mechanism by which Kojic acid dipalmitate exerts its skin-lightening effect is

through the inhibition of tyrosinase, a key enzyme in melanin synthesis.[1] Within the skin cells,

esterases are believed to hydrolyze Kojic acid dipalmitate, leading to the in-situ release of

kojic acid.[9] Kojic acid then acts as a competitive and mixed-type inhibitor of tyrosinase,

effectively blocking the conversion of tyrosine to melanin.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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